Cas no 63647-67-6 (2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride)
2-Difluoromethanesulfonylbenzene-1-sulfonyl chloride is a highly reactive sulfonylating agent used in organic synthesis, particularly for introducing difluoromethanesulfonyl (SO₂CF₂H) groups into target molecules. Its dual sulfonyl functionalities enable selective transformations, making it valuable in pharmaceutical and agrochemical applications. The compound's stability under controlled conditions ensures reliable handling, while its electrophilic nature facilitates efficient reactions with nucleophiles. The presence of fluorine atoms enhances the metabolic stability and lipophilicity of derived compounds, contributing to improved bioavailability. Suitable for use in multi-step syntheses, this reagent offers versatility in constructing complex molecular architectures. Proper storage under anhydrous conditions is recommended to maintain reactivity.
63647-67-6 structure
Product Name:2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride
CAS No:63647-67-6
MF:C7H5ClF2O4S2
MW:290.692005872726
CID:1667077
PubChem ID:16791690
Update Time:2025-05-28
2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 2-[(difluoromethyl)sulfonyl]-
- AKOS009167623
- SCHEMBL23141215
- CS-0238257
- 2-difluoromethanesulfonylbenzene-1-sulfonyl chloride
- 2-difluoromethanesulfonylbenzenesulfonyl chloride
- 2-(difluoromethylsulfonyl)benzenesulfonyl chloride
- 2-difluoromethanesulfonylbenzene-1-sulfonylchloride
- 63647-67-6
- EN300-192165
- 2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride
-
- Inchi： 1S/C7H5ClF2O4S2/c8-16(13,14)6-4-2-1-3-5(6)15(11,12)7(9)10/h1-4,7H
- InChI Key： ICBATTYOFQLQST-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC=CC=1S(C(F)F)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 289.92865
- Monoisotopic Mass: 289.9285850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 85Ų
Experimental Properties
- PSA: 68.28
2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1308927-50mg |
2-Difluoromethanesulfonylbenzene-1-sulfonyl chloride |
63647-67-6 | 95% | 50mg |
￥4258.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1308927-100mg |
2-Difluoromethanesulfonylbenzene-1-sulfonyl chloride |
63647-67-6 | 95% | 100mg |
￥6854.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1308927-250mg |
2-Difluoromethanesulfonylbenzene-1-sulfonyl chloride |
63647-67-6 | 95% | 250mg |
￥9097.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1308927-500mg |
2-Difluoromethanesulfonylbenzene-1-sulfonyl chloride |
63647-67-6 | 95% | 500mg |
￥16524.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1308927-1g |
2-Difluoromethanesulfonylbenzene-1-sulfonyl chloride |
63647-67-6 | 95% | 1g |
￥21189.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1308927-2.5g |
2-Difluoromethanesulfonylbenzene-1-sulfonyl chloride |
63647-67-6 | 95% | 2.5g |
￥36007.00 | 2024-05-05 | |
| TRC | D592395-10mg |
2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride |
63647-67-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D592395-50mg |
2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride |
63647-67-6 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D592395-100mg |
2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride |
63647-67-6 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-192165-0.05g |
2-difluoromethanesulfonylbenzene-1-sulfonyl chloride |
63647-67-6 | 95% | 0.05g |
$182.0 | 2023-09-17 |
2-Difluoromethanesulfonylbenzene-1-sulfonyl Chloride Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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